4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride
Overview
Description
4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride is a chemical compound with the molecular formula C7BrClF4O . It is a clear colorless to pale yellow liquid . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride can be represented by the SMILES notation: FC1=C(F)C(C(Cl)=O)=C(F)C(F)=C1Br . The InChI key for this compound is XVYIQLOULDERAO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride is a clear colorless to pale yellow liquid . It has a refractive index of 1.5140-1.5180 at 20°C . The molecular weight of this compound is 291.43 .Scientific Research Applications
Organic Synthesis
“4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride” is often used in organic synthesis. It is a versatile reagent that can participate in various reactions to form complex organic compounds .
Preparation of 4-Hydroxy-1-(3-Pyridyl)-1-Butanone-Tetrafluorobenzoate
This compound has been used in the preparation of 4-hydroxy-1-(3-pyridyl)-1-butanone-tetrafluorobenzoate . This derivative is important in the study of certain biochemical processes .
Synthesis of N-[(4-Carbamoylphenyl)Carbamothioyl]-2,3,4,5-Tetrafluorobenzamide
“4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride” has also been used in the synthesis of N-[(4-carbamoylphenyl)carbamothioyl]-2,3,4,5-tetrafluorobenzamide . This compound has potential applications in medicinal chemistry .
Research Use
The compound is labeled as “Research Use Only” (RUO), indicating that it is primarily used in laboratory research .
Fluorinated Compounds Study
Due to its fluorine content, “4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride” can be used in the study of fluorinated compounds. Fluorinated compounds have unique properties and are important in various fields, including pharmaceuticals and materials science .
Chemical Intermediate
“4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride” can serve as a chemical intermediate in the synthesis of other compounds. Its reactive benzoyl chloride group makes it a useful building block in the synthesis of a wide range of chemicals .
Safety and Hazards
4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride is a hazardous chemical. It causes severe skin burns and eye damage . It is recommended to avoid breathing its mist, gas, or vapors. Contact with skin and eyes should be avoided. Use of personal protective equipment and chemical impermeable gloves is advised. It should be stored in a locked up place .
Mechanism of Action
Target of Action
4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride is a type of acylating agent . It primarily targets nucleophilic compounds, including amines, alcohols, and thiols . These targets play a crucial role in various biochemical reactions, serving as the building blocks for a wide range of organic compounds.
Mode of Action
The compound interacts with its targets through acylation . In this process, the 4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride molecule reacts with nucleophilic compounds to form amides, esters, or thioesters . This interaction results in the modification of the target molecule, potentially altering its properties and functions.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride. Factors such as pH, temperature, and the presence of other reactive substances can affect its reactivity and stability . Moreover, its efficacy can be influenced by the concentration of its target molecules in the environment.
properties
IUPAC Name |
4-bromo-2,3,5,6-tetrafluorobenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7BrClF4O/c8-2-5(12)3(10)1(7(9)14)4(11)6(2)13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVYIQLOULDERAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)Br)F)F)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7BrClF4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20382532 |
Source
|
| Record name | 4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.42 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride | |
CAS RN |
122033-54-9 |
Source
|
| Record name | 4-Bromo-2,3,5,6-tetrafluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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